![molecular formula C12H19N3O B2369038 1-[[1-(Oxan-4-yl)azetidin-3-yl]methyl]pyrazole CAS No. 2320820-83-3](/img/structure/B2369038.png)
1-[[1-(Oxan-4-yl)azetidin-3-yl]methyl]pyrazole
Description
1-[[1-(Oxan-4-yl)azetidin-3-yl]methyl]pyrazole , also known by its IUPAC name 1-(tetrahydro-2H-pyran-4-yl)azetidin-3-ol hydrochloride , is a chemical compound with the molecular formula C8H15NO2.ClH . It belongs to the class of azetidine derivatives and exhibits interesting properties that make it relevant for further investigation .
Synthesis Analysis
The synthesis of this compound involves several steps. In one approach, 2-amino 1,3,4-oxadiazole or 1,3,4-thiadiazole conjugates are synthesized by reacting semi/thio carbazide with sodium acetate in water. Subsequently, aldehydes are added in methanol at room temperature to form Schiff’s bases (intermediates). Further steps lead to the formation of the target compound .
Molecular Structure Analysis
The molecular structure of 1-[[1-(Oxan-4-yl)azetidin-3-yl]methyl]pyrazole consists of an azetidine ring fused with an oxane (tetrahydro-2H-pyran) moiety. The oxane ring contributes to its unique properties and potential biological activities . The compound’s molecular weight is approximately 193.67 g/mol .
Chemical Reactions Analysis
In the synthesis process, the compound undergoes various reactions, including the formation of Schiff’s bases and subsequent transformations. For example, acetate (glacial) acts as a catalyst in the formation of intermediates, which are then further modified to yield the desired product .
Safety And Hazards
Future Directions
properties
IUPAC Name |
1-[[1-(oxan-4-yl)azetidin-3-yl]methyl]pyrazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H19N3O/c1-4-13-15(5-1)10-11-8-14(9-11)12-2-6-16-7-3-12/h1,4-5,11-12H,2-3,6-10H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SGUOMVFHICYJQG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCC1N2CC(C2)CN3C=CC=N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H19N3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
221.30 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-[[1-(Oxan-4-yl)azetidin-3-yl]methyl]pyrazole | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-oxo-N-(4-(trifluoromethoxy)phenyl)-1,2,3,5,6,7-hexahydropyrido[3,2,1-ij]quinoline-9-sulfonamide](/img/structure/B2368955.png)
![1,3-bis(4-fluorobenzyl)pyrido[3,2-d]pyrimidine-2,4(1H,3H)-dione](/img/structure/B2368959.png)
![6-Fluoro-4-[4-(2-methylpyrimidin-4-yl)piperazin-1-yl]quinazoline](/img/structure/B2368961.png)
![2-methyl-4H,5H,6H-pyrrolo[3,4-d][1,3]thiazole dihydrobromide](/img/structure/B2368965.png)
![(Z)-N'-(5-bromo-2-hydroxybenzylidene)tricyclo[4.3.1.1(3,8)]undecane-1-carbohydrazide](/img/structure/B2368969.png)
![N-[(2-Ethylpyrazol-3-yl)methyl]-2-fluoropyridine-3-carboxamide](/img/structure/B2368970.png)
![N-(2,4-difluorophenyl)-2-[(6-methyl-5-oxo-2,5-dihydro-1,2,4-triazin-3-yl)sulfanyl]acetamide](/img/structure/B2368971.png)
![N-benzyl-2-(4-oxo-2-(piperidin-1-yl)-7-(thiophen-2-yl)thiazolo[4,5-d]pyridazin-5(4H)-yl)acetamide](/img/structure/B2368975.png)
![6-[4-(1,2-Dimethylimidazol-4-yl)sulfonyl-1,4-diazepan-1-yl]-3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazine](/img/structure/B2368976.png)
